Cas no 864935-62-6 (N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide)

• Product Name: N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide
• CAS No: 864935-62-6
• MF: C₁₉H₁₃N₅O₃
• MW: 359.338223218918
• CID: 6256143
• PubChem ID: 2982513
• Update Time: 2025-06-13

N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide
• 864935-62-6
• F1767-0038
• N-(3-{IMIDAZO[1,2-A]PYRIMIDIN-2-YL}PHENYL)-3-NITROBENZAMIDE
• N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-3-nitrobenzamide
• N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-3-nitrobenzamide
• AKOS002054961

• Inchi： 1S/C19H13N5O3/c25-18(14-5-2-7-16(11-14)24(26)27)21-15-6-1-4-13(10-15)17-12-23-9-3-8-20-19(23)22-17/h1-12H,(H,21,25)
• InChI Key： LJVJPXBUJAZCRR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])NC1=CC=CC(=C1)C1=CN2C=CC=NC2=N1

Computed Properties

• Exact Mass: 359.10183929g/mol
• Monoisotopic Mass: 359.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide

Introduction to N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide (CAS No. 864935-62-6)

N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide (CAS No. 864935-62-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry. Its unique chemical properties and potential biological activities make it a subject of intense interest among researchers aiming to develop novel therapeutic agents.

The molecular framework of N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide incorporates a nitrobenzamide moiety linked to an imidazo[1,2-apyrimidin] core. This structural configuration is particularly noteworthy as it combines elements known to exhibit pharmacological activity. The presence of the imidazo[1,2-apyrimidin] scaffold is particularly significant, given its history of being utilized in the design of various bioactive molecules. This scaffold has been extensively studied for its potential to interact with biological targets, making it a valuable component in the development of drugs targeting a wide range of diseases.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can modulate the activity of kinases and other enzymes involved in cancer progression. The nitrobenzamide group in N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide is particularly relevant in this context, as nitroaromatic compounds have shown promise in inhibiting the activity of various kinases. These compounds are known for their ability to disrupt signaling pathways that are crucial for tumor growth and survival. The combination of the imidazo[1,2-apyrimidin] core with the nitrobenzamide moiety suggests that this compound may exhibit potent kinase inhibition properties.

The synthesis of N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The introduction of the imidazo[1,2-apyrimidin] core into the molecular structure necessitates advanced synthetic methodologies to ensure high yield and purity. Researchers have employed various techniques, including palladium-catalyzed cross-coupling reactions and multi-step organic synthesis, to construct this complex molecule. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the challenges faced in producing such intricate structures.

The biological evaluation of N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide has revealed several intriguing properties. Preclinical studies have demonstrated that this compound exhibits significant inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, its interaction with other biological targets has been explored, revealing possible applications in treating inflammatory diseases and neurological disorders. These findings underscore the importance of thorough characterization and testing to fully understand the therapeutic potential of this compound.

The pharmacokinetic profile of N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Initial studies have shown that this compound exhibits favorable pharmacokinetic properties, including good solubility and moderate bioavailability. These characteristics make it a promising candidate for further development into a therapeutic agent.

In conclusion, N-(3-{imidazo[1,2-apyrimidin-2-yl}phenyl)-3-nitrobenzamide (CAS No. 864935-62-6) represents a significant advancement in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable compound for further exploration. As research continues to uncover new therapeutic applications for this molecule, it is likely to play an increasingly important role in the development of novel drugs targeting various diseases.